Cas no 494850-19-0 (1H-Pyrrole-1-ethanol, 2,5-diethyl-)

• Product name: 1H-Pyrrole-1-ethanol, 2,5-diethyl-
• CAS No: 494850-19-0
• MF: C₁₀H₁₇NO
• Molecular Weight: 167.248082876205
• CID: 1533901

1H-Pyrrole-1-ethanol, 2,5-diethyl- Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanol, 2,5-diethyl-

• Inchi： 1S/C10H17NO/c1-3-9-5-6-10(4-2)11(9)7-8-12/h5-6,12H,3-4,7-8H2,1-2H3
• InChIKey： YPEDRRZUARWSNL-UHFFFAOYSA-N
• SMILES： N1(CCO)C(CC)=CC=C1CC

Computed Properties

• 精确分子量: 167.13111

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 277.2±28.0 °C(Predicted)
• PSA: 25.16
• 酸度系数(pKa): 13.78±0.10(Predicted)